
Application Notes and Protocols: Mass
Spectrometry Fragmentation of 8-Methylnon-4-

yne

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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Cat. No.: B15441575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Understanding the fragmentation patterns of molecules in mass spectrometry is crucial for

structural elucidation and identification. This document provides a detailed analysis of the

expected electron ionization (EI) mass spectrometry fragmentation pattern of 8-Methylnon-4-
yne. Alkynes, characterized by a carbon-carbon triple bond, exhibit distinct fragmentation

behaviors, primarily driven by the formation of stable propargyl cations. These notes will detail

the theoretical fragmentation pathways, present the expected quantitative data in a clear

format, and provide a comprehensive experimental protocol for acquiring the mass spectrum of

this compound.

Predicted Mass Spectrum Data
The mass spectrum of 8-Methylnon-4-yne is predicted to be characterized by a discernible

molecular ion peak and a series of fragment ions resulting from cleavage at bonds alpha to the

carbon-carbon triple bond. The molecular formula for 8-Methylnon-4-yne is C₁₀H₁₈, with a

molecular weight of approximately 138.25 g/mol .[1][2]

Table 1: Predicted Major Fragment Ions of 8-Methylnon-4-yne
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m/z
Proposed Fragment
Structure

Fragmentation Pathway

138 [C₁₀H₁₈]⁺• Molecular Ion (M⁺•)

123 [C₉H₁₅]⁺ Loss of a methyl radical (•CH₃)

95 [C₇H₁₁]⁺
α-cleavage, loss of a propyl

radical (•C₃H₇)

81 [C₆H₉]⁺
α-cleavage, loss of an isobutyl

radical (•C₄H₉)

67 [C₅H₇]⁺ Propargyl cation formation

57 [C₄H₉]⁺ Isobutyl cation

41 [C₃H₅]⁺ Allyl cation

Fragmentation Pathway
The primary fragmentation mechanism for internal alkynes under electron ionization is the

cleavage of the C-C bond alpha to the triple bond (α-cleavage). This cleavage results in the

formation of a resonance-stabilized propargyl cation. For 8-Methylnon-4-yne, there are two

such α-bonds that can undergo cleavage.
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8-Methylnon-4-yne (M⁺•)
m/z = 138

[M - C₃H₇]⁺
m/z = 95

α-cleavage

[M - C₄H₉]⁺
m/z = 81

α-cleavage

•C₃H₇ •C₄H₉
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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